Cas no 387362-68-7 (tert-butyl 4-hydroxy-2-(hydroxymethyl)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl 4-hydroxy-2-(hydroxymethyl)pyrrolidine-1-carboxylate
• CAS No: 387362-68-7
• MF: C₁₀H₁₉NO₄
• MW: 217.26216340065
• MDL: MFCD11617834
• CID: 1491178
• PubChem ID: 4204845
• Update Time: 2025-10-29

tert-butyl 4-hydroxy-2-(hydroxymethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylic acid, 4-hydroxy-2-(hydroxymethyl)-,1,1-dimethylethyl ester
• tert-butyl 4-hydroxy-2-(hydroxymethyl)pyrrolidine-1-carboxylate
• SY296603
• SY324175
• DB-063408
• tert-butyl 2-hydroxy-2-((2S,4R)-4-hydroxypyrrolidin-2-yl)acetate
• (2S,4R)-N-Boc-4-hydroxy-2-(hydroxymethyl)pyrrolidine
• AKOS024370391
• Tert-butyl4-hydroxy-2-(hydroxymethyl)pyrrolidine-1-carboxylate
• (2R,4R)-4-Hydroxy-2-(hydroxymethyl)-1-pyrrolidinecarboxylic acid tert-butyl ester
• 4-hydroxy-2-hydroxymethyl-pyrrolidine-1-carboxylic acid tert-butyl ester
• SB45295
• SCHEMBL1368985
• DB-058017
• SB48286
• 387362-68-7
• MFCD02094386
• (3S,5R)-1-Boc-5-(hydroxymethyl)pyrrolidin-3-ol
• SY035134
• (3S,5S)-1-Boc-5-(hydroxymethyl)pyrrolidin-3-ol
• UFJNFQNQLMGUTQ-UHFFFAOYSA-N
• Boc-trans-4-hydroxy-L-prolinol
• EN300-95626
• PD196013
• DB-092299

• MDL： MFCD11617834
• Inchi： 1S/C10H19NO4/c1-10(2,3)15-9(14)11-5-8(13)4-7(11)6-12/h7-8,12-13H,4-6H2,1-3H3
• InChI Key： UFJNFQNQLMGUTQ-UHFFFAOYSA-N
• SMILES： OC1CN(C(=O)OC(C)(C)C)C(CO)C1

Computed Properties

• Exact Mass: 217.13147
• Monoisotopic Mass: 217.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 70Ų

Experimental Properties

• PSA: 70

Additional information on tert-butyl 4-hydroxy-2-(hydroxymethyl)pyrrolidine-1-carboxylate

tert-butyl 4-hydroxy-2-(hydroxymethyl)pyrrolidine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 4-hydroxy-2-(hydroxymethyl)pyrrolidine-1-carboxylate, identified by the CAS number 387362-68-7, is a versatile and intriguing molecule with a wide range of applications in various fields. This compound, often abbreviated as TBP, has garnered significant attention in recent years due to its unique structural properties and potential uses in drug delivery systems, materials science, and synthetic chemistry.

The molecular structure of tert-butyl 4-hydroxy-2-(hydroxymethyl)pyrrolidine-1-carboxylate consists of a pyrrolidine ring substituted with hydroxyl groups at positions 4 and 2, along with a tert-butyl ester group at position 1. This configuration imparts the molecule with both hydrophilic and hydrophobic characteristics, making it highly suitable for applications that require amphiphilic properties. The presence of multiple hydroxyl groups also facilitates hydrogen bonding, which can be advantageous in various chemical reactions and self-assembling processes.

Recent studies have highlighted the potential of tert-butyl 4-hydroxy-2-(hydroxymethyl)pyrrolidine-1-carboxylate as a building block for constructing bio-inspired materials. Researchers have explored its ability to form supramolecular assemblies, such as micelles and vesicles, which can be utilized in drug delivery systems to enhance bioavailability and reduce side effects. The compound's amphiphilic nature allows it to encapsulate hydrophobic drugs while maintaining stability in aqueous environments.

In addition to its role in drug delivery, tert-butyl 4-hydroxy-2-(hydroxymethyl)pyrrolidine-1-carboxylate has shown promise in the field of polymer chemistry. Its ability to undergo ring-opening polymerization under specific conditions has led to the development of novel polymeric materials with tunable properties. These materials exhibit excellent biocompatibility and degradability, making them ideal candidates for biomedical applications such as tissue engineering scaffolds and biodegradable implants.

The synthesis of tert-butyl 4-hydroxy-2-(hydroxymethyl)pyrrolidine-1-carboxylate typically involves multi-step organic reactions, including nucleophilic substitution, oxidation, and esterification. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production processes. For instance, the use of enzymes or transition metal catalysts has significantly improved reaction yields while reducing the need for hazardous solvents.

From a pharmacological perspective, the compound's unique structure makes it an attractive candidate for drug design. Its pyrrolidine ring is known to exhibit moderate lipophilicity, which can enhance the absorption of drugs across biological membranes. Furthermore, the hydroxyl groups present on the molecule can serve as sites for further functionalization, allowing chemists to tailor the compound's properties for specific therapeutic applications.

In conclusion, tert-butyl 4-hydroxy-2-(hydroxymethyl)pyrrolidine-1-carboxylate, with its CAS number 387362-68-7, stands out as a multifaceted compound with immense potential in various scientific domains. Its structural versatility, combined with recent breakthroughs in synthesis and application techniques, positions it as a key player in advancing modern materials science and pharmacology.